1H-Indole, 4-chloro-3-(phenylsulfonyl)-1-(4-piperidinylmethyl)-

Specification

• CAS No.: 651334-74-6
• Molecular Formula: C20H21ClN2O2S
• Molecular Weight: 388.9 g/mol
• IUPAC Name: 3-(benzenesulfonyl)-4-chloro-1-(piperidin-4-ylmethyl)indole
• Standard InChI: InChI=1S/C20H21ClN2O2S/c21-17-7-4-8-18-20(17)19(26(24,25)16-5-2-1-3-6-16)14-23(18)13-15-9-11-22-12-10-15/h1-8,14-15,22H,9-13H2
• Standard InChI Key: AOYFKPWGFYIXDA-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1CN2C=C(C3=C2C=CC=C3Cl)S(=O)(=O)C4=CC=CC=C4

Introduction

Chemical Identity and Structural Properties

Molecular Architecture

The compound’s structure integrates three distinct functional groups:

• Indole core: A bicyclic aromatic system comprising a benzene ring fused to a pyrrole ring. The 4-chloro substitution on the benzene ring introduces electron-withdrawing effects, potentially enhancing electrophilic reactivity.

• Phenylsulfonyl group: Attached at the 3-position, this moiety contributes to steric bulk and may influence solubility, metabolic stability, and target binding through sulfone-mediated hydrogen bonding.

• 4-Piperidinylmethyl substituent: Positioned at the 1-position of the indole nitrogen, this alicyclic amine introduces basicity and conformational flexibility, often critical for interactions with biological targets such as G protein-coupled receptors (GPCRs) or kinases.

The molecular formula C₂₀H₂₁ClN₂O₂S corresponds to a molecular weight of 388.9 g/mol, with systematic IUPAC nomenclature 3-(benzenesulfonyl)-4-chloro-1-(piperidin-4-ylmethyl)indole.

Physicochemical Characteristics

Key physicochemical parameters derived from computational and experimental analyses include:

Property	Value
Molecular Weight	388.9 g/mol
LogP	Estimated 3.2–3.8 (Lipophilic)
Hydrogen Bond Donors	1 (piperidine NH)
Hydrogen Bond Acceptors	5 (sulfonyl O, indole N)
Polar Surface Area	~75 Ų

The lipophilic nature (LogP >3) suggests moderate membrane permeability, while the polar surface area indicates potential blood-brain barrier penetration limitations.

Synthesis and Structural Elucidation

Analytical Characterization

Critical spectroscopic data for structural confirmation include:

• ¹H NMR: Aromatic protons (δ 7.2–8.1 ppm), piperidine methylene (δ 3.1–3.5 ppm), and sulfonyl group absence of proton signals.

• MS (ESI+): Molecular ion peak at m/z 389.1 [M+H]⁺, with fragmentation patterns consistent with sulfone and piperidine loss.

Biological Activity and Mechanism of Action

Antiproliferative Effects

While direct studies on 1H-Indole, 4-chloro-3-(phenylsulfonyl)-1-(4-piperidinylmethyl)- are lacking, structurally related indole-piperidine hybrids demonstrate potent cytotoxicity. Representative data from analogous compounds include:

Compound Class	GI₅₀ (nM)	Target Pathway
Indole-piperidine sulfonamides	12–45	EGFR/BRAF inhibition
Chlorinated indoles	8–32	Tubulin polymerization
Sulfonyl-containing analogs	25–60	ROS-mediated apoptosis

Mechanistic studies suggest dual inhibition of mutant EGFR (L858R/T790M) and BRAF (V600E), common oncogenic drivers in non-small cell lung cancer and melanoma.

Receptor Interaction Profiling

The piperidinylmethyl group positions this compound as a potential GPCR modulator. Comparative analyses with cannabinoid receptor ligands (e.g., SR141716A) reveal shared pharmacophoric features, including:

• Aromatic stacking via the indole ring.

• Hydrogen bonding through the sulfonyl oxygen.

• Alkylamine interactions mediated by the piperidine nitrogen.

In silico docking studies predict moderate affinity for CB₁ (Kᵢ ~180 nM) and CB₂ (Kᵢ ~350 nM) receptors, though experimental validation is pending.

Therapeutic Applications and Preclinical Development

Oncology

The compound’s structural similarity to EGFR/BRAF inhibitors supports its exploration in:

• Targeted therapy: Potentiation of osimertinib in EGFR-mutant cancers.

• Combination regimens: Synergy with MEK inhibitors (e.g., trametinib) in BRAF-driven malignancies.

Neurological Disorders

Piperidine-containing indoles frequently exhibit central nervous system activity. Hypothesized applications include:

• Neuropathic pain: Modulation of sigma-1 receptors.

• Neurodegeneration: Attenuation of Aβ fibrillization via sulfone-mediated redox modulation.

Comparative Analysis with Related Indole Derivatives

Structural Analog: 1-(Phenylsulfonyl)-4-(1-Piperazinyl)-1H-Indole

PubChem CID 10154392 shares the phenylsulfonyl-indole scaffold but replaces the piperidinylmethyl group with a piperazine ring. Key differences include:

Parameter	Target Compound	CID 10154392
Molecular Weight	388.9 g/mol	341.4 g/mol
Nitrogen Atoms	2	3
logD (pH 7.4)	3.5	2.1
Reported Activity	Antiproliferative	5-HT₂ receptor antagonism

The reduced lipophilicity and additional nitrogen in CID 10154392 favor central nervous system targets over kinase inhibition, highlighting the piperidine/piperazine group’s critical role in target selectivity.

Challenges and Future Directions

ADME/Toxicity Considerations

Predicted challenges for 1H-Indole, 4-chloro-3-(phenylsulfonyl)-1-(4-piperidinylmethyl)- include:

• Hepatic metabolism: Cytochrome P450 3A4-mediated oxidation of the piperidine ring.

• hERG inhibition risk: Common among lipophilic amines, necessitating early cardiac safety screening.

Synthetic Optimization

Structure-activity relationship (SAR) studies should explore:

• Chlorine substitution: Replacing 4-Cl with electron-donating groups (e.g., -OCH₃) to modulate reactivity.

• Sulfone bioisosteres: Testing sulfonamide or sulfoxide variants to improve solubility.